Cas no 1464091-39-1 (Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt)

Methyl 2-Amino-3-(1H-indol-4-yl)propanoate Hydrochloric Acid Salt is a synthetic amino acid derivative featuring an indole moiety, commonly utilized in pharmaceutical and biochemical research. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways. The indole group contributes to its potential interaction with biological systems, making it valuable for structure-activity relationship studies. High purity and well-defined characterization ensure reproducibility in experimental applications. Suitable for controlled environments, it requires standard precautions for acid-sensitive compounds.

Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt structure

1464091-39-1 structure

Product Name:Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt

CAS No:1464091-39-1

MF:C₁₂H₁₅ClN₂O₂

MW:254.712702035904

MDL:MFCD26406714

CID:4727358

Update Time:2025-06-08

Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

- METHYL 2-AMINO-3-(1H-INDOL-4-YL)PROPANOATE HCL
- Methyl 2-amino-3-(1H-indol-4-yl)propanoate hydrochloride
- AX8266911
- Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt
- MDL： MFCD26406714
- Inchi： 1S/C12H14N2O2.ClH/c1-16-12(15)10(13)7-8-3-2-4-11-9(8)5-6-14-11;/h2-6,10,14H,7,13H2,1H3;1H
- InChI Key： XALBXCWOGPXCNQ-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C(CC1=CC=CC2=C1C=CN2)N)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 257
Topological Polar Surface Area: 68.1

Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M335348-10mg	Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt	1464091-39-1		10mg	$ 50.00	2022-06-03
TRC	M335348-50mg	Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt	1464091-39-1		50mg	$ 135.00	2022-06-03
TRC	M335348-100mg	Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt	1464091-39-1		100mg	$ 230.00	2022-06-03
Alichem	A199010280-1g	Methyl 2-amino-3-(1H-indol-4-yl)propanoate hydrochloride	1464091-39-1	97%	1g	$475.20	2022-04-02
Chemenu	CM258260-1g	Methyl 2-amino-3-(1H-indol-4-yl)propanoate hydrochloride	1464091-39-1	97%	1g	$391	2021-06-09
Chemenu	CM258260-1g	Methyl 2-amino-3-(1H-indol-4-yl)propanoate hydrochloride	1464091-39-1	97%	1g	$391	2023-02-02
abcr	AB448984-250 mg	Methyl 2-amino-3-(1H-indol-4-yl)propanoate HCl	1464091-39-1		250MG	€343.90	2022-06-10
abcr	AB448984-1 g	Methyl 2-amino-3-(1H-indol-4-yl)propanoate HCl	1464091-39-1		1g	€793.90	2022-06-10
eNovation Chemicals LLC	Y1249102-250mg	1H-Indole-4-propanoic acid, a-amino-, methyl ester, hydrochloride (1:1)	1464091-39-1	95%	250mg	$385	2024-06-08
Cooke Chemical	BD3101048-1g	Methyl2-amino-3-(1H-indol-4-yl)propanoatehydrochloride	1464091-39-1	97%	1g	RMB 2329.60	2025-02-21

Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on Methyl 2-Amino-3-(1h-indol-4-yl)propanoate Hydrochloric Acid Salt

Recent Advances in the Study of Methyl 2-Amino-3-(1H-indol-4-yl)propanoate Hydrochloric Acid Salt (CAS: 1464091-39-1)

The compound Methyl 2-Amino-3-(1H-indol-4-yl)propanoate Hydrochloric Acid Salt (CAS: 1464091-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole moiety and amino acid ester structure, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological disorders and cancer.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders. The research highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

In the field of oncology, preliminary investigations have revealed that Methyl 2-Amino-3-(1H-indol-4-yl)propanoate Hydrochloric Acid Salt exhibits selective cytotoxicity against certain cancer cell lines. A research team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound shows particular promise in inhibiting the proliferation of glioblastoma cells through modulation of the PI3K/AKT/mTOR pathway.

The synthetic methodology for this compound has also seen recent advancements. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and purity while reducing environmental impact. The new protocol employs green chemistry principles, including the use of biodegradable catalysts and solvent-free conditions for certain steps.

Structural-activity relationship (SAR) studies have been instrumental in understanding the compound's biological effects. Researchers have identified that the indole-4-yl substitution pattern and the ester group at position 2 are crucial for maintaining activity while the hydrochloride salt form enhances solubility and bioavailability. These findings are guiding the design of next-generation derivatives with improved pharmacological profiles.

From a drug development perspective, recent pharmacokinetic studies in animal models have provided valuable data on absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates favorable oral bioavailability and a half-life suitable for once-daily dosing, making it an attractive candidate for further preclinical development.

Looking forward, several research groups are exploring the potential of this compound as a scaffold for developing multitarget-directed ligands (MTDLs) for complex diseases. Its unique structural features allow for modifications that could target multiple pathological pathways simultaneously, a strategy that is gaining traction in the treatment of neurodegenerative diseases and certain cancers.

The growing body of research on Methyl 2-Amino-3-(1H-indol-4-yl)propanoate Hydrochloric Acid Salt underscores its importance as a versatile chemical entity in medicinal chemistry. As investigations continue, this compound may serve as a foundation for developing innovative therapeutics addressing unmet medical needs in neurology and oncology.